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Compound of Interest

Compound Name: Calcium nitrate

Cat. No.: B158867

Essential Safety and Handling Guide for Calcium
Nitrate

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemicals is paramount. This guide provides immediate and essential
safety protocols and logistical information for handling calcium nitrate, ensuring operational
integrity and personnel safety.

Calcium nitrate, a common laboratory chemical, is a strong oxidizer that can cause serious
eye damage, skin irritation, and is harmful if swallowed.[1][2][3][4] Adherence to proper
personal protective equipment (PPE) protocols is critical to mitigate these risks.

Personal Protective Equipment (PPE) Protocol

When handling calcium nitrate in solid or solution form, the following PPE is mandatory to
prevent exposure and ensure safety.

1. Eye and Face Protection:

» Requirement: Chemical safety goggles or a face shield must be worn at all times.[5][6]
Standard safety glasses are not sufficient.

» Rationale: Calcium nitrate can cause serious eye damage upon contact.[2][3][4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b158867?utm_src=pdf-interest
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.flinnsci.com/sds_201-calcium-nitrate/sds_201/
https://www.nexchem.co.uk/wp-content/uploads/2015/10/Calcium-Nitrate.pdf
https://www.carlroth.com/medias/SDB-X886-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxMDJ8YXBwbGljYXRpb24vcGRmfGFEWm1MMmhrWVM4NU1UYzFOelF4TXpBd056WTJMMU5FUWw5WU9EZzJYMEZWWDBWT0xuQmtaZ3wzMjc0ZmRmMTM3NGM5ZjQ2Njc2YTE4YmJhNzVhOTRjMTBjMzg2NzA0NmU3ZDJmYWUxMGNjMTVkMjBjZmE2NDMz
https://www.vaniperen.com/wp-content/uploads/dlm_uploads/2018/01/VII-MSDS-EN-L-Calcium-Nitrate-FG-7-2015.pdf
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.sinooan.com/Handling-and-Storage-Guidelines-for-Calcium-Nitrate_265.html
https://assets.greenbook.net/M73283.pdf
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.nexchem.co.uk/wp-content/uploads/2015/10/Calcium-Nitrate.pdf
https://www.carlroth.com/medias/SDB-X886-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxMDJ8YXBwbGljYXRpb24vcGRmfGFEWm1MMmhrWVM4NU1UYzFOelF4TXpBd056WTJMMU5FUWw5WU9EZzJYMEZWWDBWT0xuQmtaZ3wzMjc0ZmRmMTM3NGM5ZjQ2Njc2YTE4YmJhNzVhOTRjMTBjMzg2NzA0NmU3ZDJmYWUxMGNjMTVkMjBjZmE2NDMz
https://www.vaniperen.com/wp-content/uploads/dlm_uploads/2018/01/VII-MSDS-EN-L-Calcium-Nitrate-FG-7-2015.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Skin Protection:

Gloves: Nitrile or PVC gloves are recommended to prevent skin contact.[5] For prolonged
contact, it is advisable to use gloves with a breakthrough time of more than 480 minutes.[7]
Always inspect gloves for integrity before use and wash hands thoroughly after handling.[1]

[7]

Protective Clothing: A lab coat or an impervious apron should be worn to protect against
accidental spills.[6][7] For tasks with a higher risk of significant exposure, protective clothing
designed for use against solid particulates is recommended.[7]

. Respiratory Protection:

When to Use: A respirator is necessary when there is a risk of inhaling dust, particularly if
dust concentrations exceed permissible exposure limits (PEL).[5][8] OSHA's PEL for total
dust is 15 mg/m3 and 5 mg/m? for respirable dust.[5]

Type of Respirator: In situations where dust is generated, an N95 or P100 respirator should
be used.[5] Ensure the respirator is properly fitted and approved for the anticipated exposure
levels.[8]

Quantitative Safety Data Summary

The following table summarizes key quantitative data for calcium nitrate, crucial for safe
handling and storage.
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Property Value Citation(s)
OSHA PEL (Total Dust) 15 mg/m3 [5]
OSHA PEL (Respirable Dust) 5 mg/m3 [5]

Melting Point 45 °C / 113 °F (Tetrahydrate) [9]
- _ 132 °C/269.6 °F
Boiling Point [°]
(Tetrahydrate)
pH (5% ag. solution) 5-7 [2][9]
UN Number 1454 [5]

Hazard Class

5.1 (Oxidizer)

[5]

Experimental Workflow: Safe Handling of Calcium
Nitrate

This diagram outlines the procedural steps for safely handling calcium nitrate in a laboratory
setting, from preparation to disposal.
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Experimental Workflow for Handling Calcium Nitrate

Preparation

Assess Risks & Review SDS

Select & Don Appropriate PPE

Weigh Solid in Ventilated Area

Prepare Solution in Fume Hood

Post-Handling & Disposal

Decontaminate Work Area

Dispose of Waste & Contaminated PPE

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe calcium nitrate handling.
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Operational Plans: Spill and Disposal

Spill Management:

In the event of a calcium nitrate spill, immediate and appropriate action is crucial to prevent
harm and contamination.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and
ensure proper ventilation.[10]

Containment: Use inert absorbent materials like sand to contain the spill.[5] Do not use
combustible materials such as sawdust.[11]

Collection: Carefully collect the spilled material using a scoop or other appropriate tool and
place it into a suitable, labeled container for disposal.[1][11] Avoid sweeping or creating dust.

[1]

Decontamination: After the material has been collected, decontaminate the spill area with
water.[1]

Disposal: Dispose of the collected waste and contaminated materials according to local,
state, and federal regulations.[5][8] It may be necessary to treat it as hazardous waste.[10]

Disposal Plan:

Proper disposal of calcium nitrate and associated waste is essential to prevent environmental
contamination.

e Unused Product: Dispose of surplus and non-recyclable calcium nitrate through a licensed
waste disposal contractor.[8]

o Contaminated Materials: All PPE and materials used to clean up spills should be placed in a
designated, labeled waste container and disposed of as hazardous waste.[3]

o Containers: Empty containers may retain product residue and should be handled as
hazardous.[8] Do not reuse containers.[8]
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Logical Relationship: PPE Selection for Calcium
Nitrate

The selection of appropriate PPE is based on a logical assessment of the potential hazards

associated with the specific handling task.
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Decision Tree for Calcium Nitrate PPE Selection

Task: Handling Calcium Nitrate

Potential for Eye Contact?

Wear Safety Goggles/
Face Shield

Potential for Skin Contact?

Wear Nitrile/PVC Gloves
& Lab Coat

Potential for Dust Inhalation?

Yes

Use N95/P100 Respirator No

Proceed with Caution
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Caption: PPE selection guide for calcium nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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